Cas no 1423040-84-9 ((2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylic acid;potassium salt)

(2S)-1-(Methylcarbamoyl)pyrrolidine-2-carboxylic acid potassium salt is a chiral pyrrolidine derivative with applications in pharmaceutical synthesis and asymmetric catalysis. Its potassium salt form enhances solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. The compound's stereospecific (2S) configuration makes it valuable for enantioselective synthesis, particularly in the preparation of bioactive molecules. The methylcarbamoyl moiety provides stability while allowing further functionalization. This product is characterized by high purity and consistent batch-to-batch performance, ensuring reproducibility in research and industrial processes. Its compatibility with organometallic reagents and mild reaction conditions further broadens its utility in complex organic transformations.
(2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylic acid;potassium salt structure
1423040-84-9 structure
Product Name:(2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylic acid;potassium salt
CAS No:1423040-84-9
MF:C7H11KN2O3
MW:210.272142648697
CID:4598617
PubChem ID:71756510
Update Time:2025-06-14

(2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

    • potassium (methylcarbamoyl)-L-prolinate
    • potassium (2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylate
    • (2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylic acid;potassium salt
    • Inchi: 1S/C7H12N2O3.K/c1-8-7(12)9-4-2-3-5(9)6(10)11;/h5H,2-4H2,1H3,(H,8,12)(H,10,11);/q;+1/p-1/t5-;/m0./s1
    • InChI Key: AYBARLXWYVZQKG-JEDNCBNOSA-M
    • SMILES: [K+].C([O-])(=O)[C@@H]1CCCN1C(=O)NC

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Additional information on (2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylic acid;potassium salt

Comprehensive Overview of (2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylic acid; potassium salt (CAS No. 1423040-84-9)

The compound (2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylic acid; potassium salt (CAS No. 1423040-84-9) is a specialized pyrrolidine derivative with significant applications in pharmaceutical and biochemical research. Its unique structure, featuring a carboxylic acid group and a methylcarbamoyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential role in peptide synthesis, enzyme inhibition, and drug development.

In recent years, the demand for custom synthons like (2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylic acid; potassium salt has surged, driven by advancements in proteomics and precision medicine. This compound is often explored for its compatibility with solid-phase peptide synthesis (SPPS), a technique widely used to create therapeutic peptides. Its potassium salt form enhances solubility, a critical factor for high-throughput screening assays. Keywords such as "pyrrolidine-based building blocks" and "carboxylic acid derivatives in drug discovery" reflect growing interest in this niche.

From a structural perspective, the (2S)-configuration of this compound ensures stereochemical precision, a requirement for targeting chiral biomolecules. This aligns with trending topics like chiral auxiliaries and asymmetric synthesis, which dominate discussions in organic chemistry forums. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, a detail frequently queried by quality control specialists.

Beyond pharmaceuticals, CAS No. 1423040-84-9 is investigated for applications in bioconjugation and prodrug design. Its stability under physiological conditions makes it a candidate for targeted drug delivery systems, a hot topic in nanomedicine. Searches for "pyrrolidine carboxylate solubility" or "methylcarbamoyl derivatives in ADME studies" highlight its relevance in pharmacokinetic research.

In summary, (2S)-1-(methylcarbamoyl)pyrrolidine-2-carboxylic acid; potassium salt exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its versatility addresses pressing needs in biologics development and material science, ensuring its continued prominence in scientific literature and industrial workflows.

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